Cas no 127567-57-1 (Naphthalene, 1-[(4-chlorophenyl)thio]-)

• Product Name: Naphthalene, 1-[(4-chlorophenyl)thio]-
• CAS No: 127567-57-1
• MF: C₁₆H₁₁ClS
• MW: 270.776541948318
• CID: 1225655
• PubChem ID: 14493164
• Update Time: 2025-04-20

Naphthalene, 1-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-[(4-chlorophenyl)thio]-
• 1-(4-chlorophenyl)sulfanylnaphthalene
• 1-(4-chlorophenyl)sulfanyl-naphthalene
• 127567-57-1
• HS-4631
• 1-[(4-chlorophenyl)sulfanyl]naphthalene
• (4-Chlorophenyl)(naphthalen-1-yl)sulfane
• DTXSID80560950

• Inchi： 1S/C16H11ClS/c17-13-8-10-14(11-9-13)18-16-7-3-5-12-4-1-2-6-15(12)16/h1-11H
• InChI Key： QELZWGMHNLTPBS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 443.10726
• Monoisotopic Mass: 270.0269992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 78.51